Cas no 103213-29-2 (a-D-Glucopyranuronic acid,1-(dihydrogen phosphate), tripotassium salt (9CI))

• Product Name: a-D-Glucopyranuronic acid,1-(dihydrogen phosphate), tripotassium salt (9CI)
• CAS No: 103213-29-2
• MF: C₆H₁₈K₃O₁₅P
• MW: 478.466787815094
• CID: 125522
• PubChem ID: 92043917
• Update Time: 2025-04-18

a-D-Glucopyranuronic acid,1-(dihydrogen phosphate), tripotassium salt (9CI) Chemical and Physical Properties

Names and Identifiers

• a-D-Glucopyranuronic acid,1-(dihydrogen phosphate), tripotassium salt (9CI)
• A-D-GLUCURONIC ACID 1-PHOSPHATE TRIPOTASSIUM SALT PENTAHYDRATE
• A-D-GLUCURONIC ACID 1-PHOSPHATE*TRIPOTAS SIUM
• TripotassiumSalt
• alpha-D-Glucuronicacid-1-phosphante
• alpha-D-glucuronic acid 1-phosphate trisodium pentahydrate
• α-D-Glucuronic acid 1-phosphate tripotassium salt pentahydrate
• alpha-D-Glucopyranuronic acid 1-(dihydrogen phosphate) tripotassium salt
• 103213-29-2
• Potassium (2S,3S,4S,5R,6R)-3,4,5-trihydroxy-6-(phosphonatooxy)tetrahydro-2H-pyran-2-carboxylate pentahydrate
• tripotassium;(2S,3S,4S,5R,6R)-3,4,5-trihydroxy-6-phosphonatooxyoxane-2-carboxylate;pentahydrate

• Inchi： 1S/C6H11O10P.3K.5H2O/c7-1-2(8)4(5(10)11)15-6(3(1)9)16-17(12,13)14;;;;;;;;/h1-4,6-9H,(H,10,11)(H2,12,13,14);;;;5*1H2/q;3*+1;;;;;/p-3/t1-,2-,3+,4-,6+;;;;;;;;/m0......../s1
• InChI Key： ADOYDOCUHYEURE-CXWREKGISA-K
• SMILES： [K+].[K+].[K+].P(=O)([O-])([O-])O[C@@H]1[C@@H]([C@H]([C@@H]([C@@H](C(=O)[O-])O1)O)O)O.O.O.O.O.O

Computed Properties

• Exact Mass: 477.92900
• Monoisotopic Mass: 477.9294513g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 8
• Hydrogen Bond Acceptor Count: 15
• Heavy Atom Count: 25
• Rotatable Bond Count: 1
• Complexity: 321
• Covalently-Bonded Unit Count: 9
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 188Ų

Experimental Properties

• PSA: 238.43000
• LogP: -3.79190